(R)-N-Deacetyl Colchicine d-10-Camphorsulfonate

• IUPAC Name: (7R)-7-amino-1,2,3,10-tetramethoxy-6,7-dihydro-5H-benzo[a]heptalen-9-one;[(1S,4S)-7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonamide
• InChI: InChI=1S/C20H23NO5.C10H17NO3S/c1-23-16-8-6-12-13(10-15(16)22)14(21)7-5-11-9-17(24-2)19(25-3)20(26-4)18(11)12;1-9(2)7-3-4-10(9,8(12)5-7)6-15(11,13)14/h6,8-10,14H,5,7,21H2,1-4H3;7H,3-6H2,1-2H3,(H2,11,13,14)/t14-;7-,10+/m10/s1
• InChI Key: CDJHOFUFRVRAAM-FHHVPWRWSA-N
• Canonical SMILES: CC1(C2CCC1(C(=O)C2)CS(=O)(=O)N)C.COC1=CC=C2C(=CC1=O)C(CCC3=CC(=C(C(=C32)OC)OC)OC)N
• Isomeric SMILES: CC1([C@H]2CC[C@]1(C(=O)C2)CS(=O)(=O)N)C.COC1=CC=C2C(=CC1=O)[C@@H](CCC3=CC(=C(C(=C32)OC)OC)OC)N
• Molecular Formula: C30H40N2O8S
• DSSTOX Substance ID: DTXSID20747420
• Molecular Weight: 588.7 g/mol
• CAS No.: 102419-97-6

Description

(R)-N-Deacetyl Colchicine d-10-Camphorsulfonate, also known as this compound, is a useful research compound. Its molecular formula is C30H40N2O8S and its molecular weight is 588.716. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Applications

Colchicine derivatives, including those related to (R)-N-Deacetyl Colchicine d-10-Camphorsulfonate, have been explored for their potent antitumor activities. For instance, the design, synthesis, and biological evaluation of biotinylated colchicine derivatives have shown promising results in improving tumor targeting effects and reducing off-target toxicities. These derivatives exhibit potent antitumor activity with higher selectivity between tumor and non-target cells compared to their parent compounds, facilitated by biotin receptor-mediated endocytosis and tubulin polymerization activity (Wang et al., 2021). Additionally, novel derivatives of colchicine have been identified with high potency and reduced toxicity, highlighting their potential as chemotherapy agents against several types of cancer (Klejborowska et al., 2021).

Molecular Docking Studies

Molecular docking studies have been utilized to explore the binding efficiencies and mechanisms of action of colchicine derivatives. These studies provide insights into the interactions between colchicine derivatives and biological targets, such as tubulin. For example, docking studies of N-deacetylthiocolchicine and 4-iodo-N-deacetylthiocolchicine derivatives have identified compounds with strong β-tubulin binding energies, suggesting their efficacy as chemotherapy agents (Klejborowska et al., 2021).

Development of Novel Anticancer Agents

Research has also focused on the synthesis and antiproliferative screening of novel analogs of colchicine, including regioselectively demethylated derivatives. These efforts aim to identify colchicine derivatives with improved biological properties and reduced side effects. Some derivatives have shown promising antiproliferative activities and favorable selectivity indices, making them potential leads for cancer therapy (Czerwonka et al., 2020).